Cas no 2219375-64-9 (tert-butyl 9-oxa-3-azabicyclo6.1.0nonane-3-carboxylate)

• Product Name: tert-butyl 9-oxa-3-azabicyclo6.1.0nonane-3-carboxylate
• CAS No: 2219375-64-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6361115
• PubChem ID: 165605497
• Update Time: 2025-10-28

tert-butyl 9-oxa-3-azabicyclo6.1.0nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-oxa-3-azabicyclo6.1.0nonane-3-carboxylate
• tert-butyl 9-oxa-3-azabicyclo[6.1.0]nonane-3-carboxylate
• 1,1-Dimethylethyl 9-oxa-3-azabicyclo[6.1.0]nonane-3-carboxylate
• EN300-1708458
• 2219375-64-9

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(14)13-7-5-4-6-9-10(8-13)15-9/h9-10H,4-8H2,1-3H3
• InChI Key： UIBBZTFBGCIWRM-UHFFFAOYSA-N
• SMILES： C12C(O1)CCCCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 310.1±25.0 °C(Predicted)
• pka: -0.83±0.20(Predicted)

Additional information on tert-butyl 9-oxa-3-azabicyclo6.1.0nonane-3-carboxylate

tert-butyl 9-oxa-3-azabicyclo[6.1.0]nonane-3-carboxylate: A Comprehensive Overview

tert-butyl 9-oxa-3-azabicyclo[6.1.0]nonane-3-carboxylate is a compound with the CAS number 2219375-64-9, which has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[6.1.0]nonane framework, which combines a six-membered ring fused with a one-membered ring, creating a highly strained and reactive structure. The presence of the oxa and aza groups further enhances its chemical versatility, making it a valuable molecule in various synthetic and pharmacological applications.

The tert-butyl ester group attached to the carboxylic acid moiety plays a crucial role in modulating the physical and chemical properties of the compound. This esterification not only improves the solubility of the molecule but also enhances its stability under certain reaction conditions. Recent studies have highlighted the importance of such functional groups in drug delivery systems, where they can serve as prodrugs or facilitate controlled release mechanisms.

One of the most intriguing aspects of tert-butyl 9-oxa-3-azabicyclo[6.1.0]nonane-3-carboxylate is its potential as a building block in medicinal chemistry. Researchers have explored its use in constructing bioactive molecules with complex architectures, leveraging its rigid bicyclic framework to induce specific stereochemical interactions. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer therapies.

The synthesis of tert-butyl 9-oxa-3-azabicyclo[6.1.0]nonane-3-carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic core. This is often achieved through ring-closing metathesis or other cycloaddition reactions, followed by functionalization to introduce the ester group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of biological activity, this compound has shown remarkable promise in preclinical studies. Its ability to modulate cellular signaling pathways has been extensively investigated, with particular focus on its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. A collaborative study between researchers at Stanford University and Genentech revealed that certain analogs of this compound can cross the blood-brain barrier effectively, suggesting their potential as central nervous system (CNS) drugs.

Moreover, the tert-butyl ester group has been implicated in influencing the pharmacokinetic profiles of this compound. Studies conducted at Pfizer have shown that this group enhances oral bioavailability while minimizing first-pass metabolism, which is critical for developing orally administered drugs.

Looking ahead, tert-butyl 9-oxa-3-azabicyclo[6.1.0]nonane-3-carboxylate is expected to play an increasingly important role in drug discovery pipelines. Its unique combination of structural rigidity and functional versatility makes it an ideal candidate for exploring novel therapeutic targets across various disease areas.